Cas no 2749-94-2 (1-Methoxy-4-(1-propyn-1-yl)benzene)

1-Methoxy-4-(1-propyn-1-yl)benzene Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(1-propynyl)-
• 1-methoxy-4-prop-1-ynylbenzene
• 1-Methoxy-4-(1-propyn-1-yl)-Benzene
• 1-Methoxy-4-(1-propyn-1-yl)benzene
• 1-methoxy-4-(prop-1-ynyl)benzene
• DB-132846
• 2749-94-2
• QVJGHZTXDKQLRT-UHFFFAOYSA-N
• ghl.PD_Mitscher_leg0.582
• SCHEMBL5244673
• 1-(4-methoxyphenyl)-1-propyne
• HS-3696
• Benzene, 1-methoxy-4-(1-propyn-1-yl)-
• DTXSID40415659
• 1-methoxy-4-(1-propynyl)benzene
• 1-METHOXY-4-(PROP-1-YN-1-YL)BENZENE
• +Expand

• InChIKey： QVJGHZTXDKQLRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O/c1-3-4-9-5-7-10(11-2)8-6-9/h5-8H,1-2H3
• SMILES： CC#CC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 146.0732
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 146.073164938g/mol
• Heavy Atom Count: 11
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23